Cas no 63637-59-2 (1-(4-methoxyphenyl)-3-phenylpyrazole)

• Product Name: 1-(4-methoxyphenyl)-3-phenylpyrazole
• CAS No: 63637-59-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 1655387
• PubChem ID: 14872986
• Update Time: 2025-04-21

1-(4-methoxyphenyl)-3-phenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-phenylpyrazole
• methyl 4-(3-phenyl-1H-pyrazol-1-yl)phenyl ether
• AGN-PC-002UXD
• 1-(4-methoxy-phenyl)-3-phenyl-1H-pyrazole
• 3-Phenyl-1-(4-methoxy-phenyl)-pyrazol
• SureCN4316115
• KB-215028
• 1H-Pyrazole, 1-(4-methoxyphenyl)-3-phenyl-
• AKOS015358916
• 1-(4-METHOXYPHENYL)-3-PHENYL-1H-PYRAZOLE
• methyl 4-(3-phenyl-1H-pyrazol-1-yl)phenyl ether; AGN-PC-002UXD; 1-(4-methoxy-phenyl)-3-phenyl-1H-pyrazole; 3-Phenyl-1-(4-methoxy-phenyl)-pyrazol; SureCN4316115; KB-215028; 1H-Pyrazole, 1-(4-methoxyphenyl)-3-phenyl-; AKOS015358916; 1-(4-METHOXYPHENYL)-3-PHENYL-1H-PYRAZOLE; 1-(4-methoxyphenyl)-3-phenyl-1H-pyrazole;
• SCHEMBL4316115
• DTXSID20564876
• DB-420720
• 63637-59-2
• STL583068

• Inchi： 1S/C16H14N2O/c1-19-15-9-7-14(8-10-15)18-12-11-16(17-18)13-5-3-2-4-6-13/h2-12H,1H3
• InChI Key： MZFCTGILLDOBLU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05